Cas no 1640-86-4 (2-[(pyrazin-2-yl)amino]ethan-1-ol)

2-[(Pyrazin-2-yl)amino]ethan-1-ol is a heterocyclic organic compound featuring a pyrazine ring linked to an ethanolamine moiety via an amino group. This structure imparts versatility in coordination chemistry and pharmaceutical applications, serving as a potential ligand or intermediate in synthetic pathways. Its pyrazine core contributes to electron-rich properties, enhancing reactivity in nucleophilic substitutions or metal complex formations. The hydroxyl and amino functional groups offer sites for further derivatization, making it valuable for designing bioactive molecules or catalysts. The compound's balanced polarity ensures moderate solubility in both organic and aqueous media, facilitating its use in diverse reaction conditions. Its stability under standard handling conditions further supports practical utility in research and industrial settings.
2-[(pyrazin-2-yl)amino]ethan-1-ol structure
1640-86-4 structure
Product Name:2-[(pyrazin-2-yl)amino]ethan-1-ol
CAS No:1640-86-4
MF:C6H9N3O
MW:139.155160665512
CID:1107261
PubChem ID:29774602
Update Time:2025-05-26

2-[(pyrazin-2-yl)amino]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-pyrazinylamino)-Ethanol
    • 2-[(pyrazin-2-yl)amino]ethan-1-ol
    • EN300-370792
    • AKOS008923134
    • G39874
    • Z31212301
    • BAA64086
    • CS-0247639
    • Ethanol, 2-(2-pyrazinylamino)-
    • DB-085893
    • 1640-86-4
    • 2-(Pyrazin-2-ylamino)-ethanol
    • SCHEMBL1965855
    • SMHOMFGFMJZEMW-UHFFFAOYSA-N
    • 2-(Pyrazin-2-ylamino)ethan-1-ol
    • 2-(pyrazin-2-ylamino)ethanol
    • Inchi: 1S/C6H9N3O/c10-4-3-9-6-5-7-1-2-8-6/h1-2,5,10H,3-4H2,(H,8,9)
    • InChI Key: SMHOMFGFMJZEMW-UHFFFAOYSA-N
    • SMILES: OCCNC1C=NC=CN=1

Computed Properties

  • Exact Mass: 139.074561919g/mol
  • Monoisotopic Mass: 139.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 89.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 58Ų

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Additional information on 2-[(pyrazin-2-yl)amino]ethan-1-ol

Recent Advances in the Study of 2-[(pyrazin-2-yl)amino]ethan-1-ol (CAS: 1640-86-4) and Its Applications in Chemical Biology and Medicine

The compound 2-[(pyrazin-2-yl)amino]ethan-1-ol (CAS: 1640-86-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing synthesizes the latest findings regarding this compound, focusing on its chemical characteristics, biological activities, and emerging applications in drug discovery and development.

Recent structural-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023) have elucidated the importance of the pyrazine-ethanolamine scaffold in mediating interactions with various biological targets. The compound's unique molecular architecture, featuring both hydrogen bond donor and acceptor sites, enables it to participate in diverse molecular recognition processes. Quantum chemical calculations have revealed that the CAS: 1640-86-4 compound exhibits favorable binding energies with several kinase targets, suggesting potential as a kinase inhibitor scaffold.

In antimicrobial research, a 2024 study in ACS Infectious Diseases demonstrated that derivatives of 2-[(pyrazin-2-yl)amino]ethan-1-ol show promising activity against drug-resistant Mycobacterium tuberculosis strains. The mechanism appears to involve inhibition of cell wall biosynthesis through interference with mycolic acid production. Notably, lead optimization efforts have yielded analogs with improved pharmacokinetic profiles while maintaining the core structural motif of the parent compound.

Oncology applications have been particularly promising, with preclinical studies showing that CAS: 1640-86-4 derivatives can modulate the tumor microenvironment by targeting hypoxia-inducible factors (HIFs). A recent Nature Communications paper (2024) reported that specific modifications to the ethanolamine moiety significantly enhanced blood-brain barrier penetration, opening possibilities for treating glioblastoma and other CNS malignancies.

The compound's potential in neurodegenerative diseases has also emerged as an active research area. Studies published in Neuropharmacology (2023) indicate that 2-[(pyrazin-2-yl)amino]ethan-1-ol derivatives can act as neuroprotective agents by reducing oxidative stress and inhibiting pathological protein aggregation. These effects appear to be mediated through modulation of Nrf2 signaling pathways.

From a synthetic chemistry perspective, recent advances in green chemistry approaches have improved the scalability of 2-[(pyrazin-2-yl)amino]ethan-1-ol production. A 2024 Organic Process Research & Development publication described a novel biocatalytic route that significantly reduces the environmental footprint of manufacturing this compound while maintaining high enantiomeric purity.

Looking forward, the versatility of the CAS: 1640-86-4 scaffold suggests continued expansion of its applications. Current research directions include development as a bifunctional linker for PROTACs (proteolysis targeting chimeras), exploration in RNA-targeted therapeutics, and investigation as a modulator of protein-protein interactions. The compound's balanced physicochemical properties make it particularly attractive for these emerging therapeutic modalities.

In conclusion, 2-[(pyrazin-2-yl)amino]ethan-1-ol represents a privileged structure in medicinal chemistry with demonstrated potential across multiple therapeutic areas. Ongoing structure optimization and mechanistic studies continue to reveal new opportunities for this versatile scaffold in addressing unmet medical needs. Future research should focus on translational studies to bridge the gap between promising preclinical results and clinical applications.

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